4-fluoro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide

• Molecular Formula: C20H14F2N4O
• Molecular Weight: 364.3 g/mol
• IUPAC Name: 4-fluoro-N-[2-(4-fluorophenyl)-6-methylbenzotriazol-5-yl]benzamide
• InChI: InChI=1S/C20H14F2N4O/c1-12-10-18-19(25-26(24-18)16-8-6-15(22)7-9-16)11-17(12)23-20(27)13-2-4-14(21)5-3-13/h2-11H,1H3,(H,23,27)
• InChI Key: VJRGWJYABXKGCC-UHFFFAOYSA-N
• SMILES: CC1=CC2=NN(N=C2C=C1NC(=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)F

Description

4-fluoro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide is not well understood. However, studies have shown that the compound interacts with metal ions, leading to changes in its fluorescence properties. The compound has also been shown to have potential as a photosensitizer for photodynamic therapy.
Biochemical and Physiological Effects:
Studies have shown that 4-fluoro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has low toxicity and does not have any significant effects on cellular viability. The compound has been shown to be cell-permeable and can enter cells easily. It has also been shown to accumulate in the mitochondria of cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide in lab experiments is its high selectivity for metal ions. The compound is also highly sensitive and can detect metal ions at low concentrations. However, the compound has limitations in terms of its stability and solubility, which can affect its performance in experiments.

Future Directions

There are several future directions for the study of 4-fluoro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide. One area of research is the development of new fluorescent probes based on this compound for the detection of metal ions in biological systems. Another area of research is the synthesis of new compounds based on this compound for potential applications in medicinal chemistry. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential as a photosensitizer for photodynamic therapy.
Conclusion:
In conclusion, 4-fluoro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide is a chemical compound with potential applications in various scientific fields. Its high selectivity for metal ions and sensitivity make it a valuable tool in lab experiments. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicinal chemistry and photodynamic therapy.

Synthesis Methods

The synthesis of 4-fluoro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide involves the reaction of 4-fluoroaniline, 4-fluorobenzophenone, and 6-methyl-2H-1,2,3-benzotriazole in the presence of a suitable catalyst. The reaction is carried out under specific conditions, and the resulting product is purified using various techniques.

Scientific Research Applications

4-fluoro-N-[2-(4-fluorophenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]benzamide has been studied extensively in various scientific fields. It has been used as a fluorescent probe for the detection of metal ions, such as copper, iron, and zinc, in biological systems. The compound has also been used in the synthesis of other compounds with potential applications in medicinal chemistry.